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Compound of Interest

Compound Name: Cefazolin-13C2,15N

Cat. No.: B1514398

Cefazolin-13C2,15N: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Cefazolin-13C2,15N, a
stable isotope-labeled internal standard crucial for the accurate quantification of the first-
generation cephalosporin antibiotic, Cefazolin. This document outlines its chemical and
physical properties, safety information, and detailed experimental protocols for its application in
bioanalytical methods.

Core Data Presentation

Cefazolin-13C2,15N is distinguished by the incorporation of two Carbon-13 atoms and one
Nitrogen-15 atom, rendering it an ideal internal standard for mass spectrometry-based
guantification of Cefazolin.
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Property

Value

CAS Number

2101505-58-0

Molecular Formula

C12[13C]2H14N7[1>N]O4Ss

Molecular Weight

457.5 g/mol

Isotopic Enrichment

Minimum 99% for 3C and 98% for °N

Purity =95%
Appearance A solid; white to off-white crystalline powder
Solubility Soluble in DMF (Dimethylformamide)

Storage Conditions

Store at -20°C in an airtight and dry
environment. For stock solutions, it is
recommended to store at -80°C for up to 6

months.

Material Safety Data Sheet (MSDS) Summary

A comprehensive review of available Safety Data Sheets (SDS) indicates that Cefazolin-

13C2,15N, similar to its unlabeled counterpart, requires careful handling in a laboratory setting.
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Hazard
Identification &
First Aid

Handling & Storage

Physical &
Chemical
Properties

Stability &
Reactivity

Potential Hazards:
May cause skin, eye,
and respiratory tract
irritation. May cause
allergic reactions upon
inhalation or skin
contact.[1][2][3][4]

Handling: Use in a
well-ventilated area,
preferably in a
chemical fume hood.
[1] Wear appropriate
personal protective
equipment (PPE),
including gloves,
safety goggles, and a
lab coat.[1] Avoid
generating dust.[3][4]

Appearance: White to
off-white crystalline

powder.[3]

Stability: Stable under
recommended storage

conditions.[1]

First Aid Measures:

Storage: Store in a
cool, dry, well-
ventilated place away
from heat and direct
sunlight.[3] Keep
container tightly

closed.

pH: 4.5-6.0 (for
Cefazolin Sodium

solution).[3]

Incompatible
Materials: Strong

oxidizing agents.[3]

Eye Contact:
Immediately flush with
plenty of water for at
least 15 minutes.
Seek medical
attention.[3][4]

Melting Point: 198-200
°C (decomposes).[3]

Hazardous
Decomposition
Products: May
produce carbon
monoxide, carbon
dioxide, nitrogen
oxides, and sulfur
oxides upon

decomposition.[1]

Skin Contact: Remove
contaminated clothing
and wash skin with

soap and water. Seek

Solubility: Soluble in

water.[3]
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medical attention if
irritation persists.[3][4]

Inhalation: Move to
fresh air. If breathing
is difficult, administer
oxygen. Seek
immediate medical
attention.[3][4]

Ingestion: Do not
induce vomiting.
Rinse mouth with
water and seek
immediate medical
attention.[3][4]

Experimental Protocols

Cefazolin-13C2,15N is primarily utilized as an internal standard in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) methods for the precise quantification of Cefazolin in
biological matrices.

Protocol: Quantification of Cefazolin in Human Plasma
using LC-MS/MS

This protocol is a synthesized example based on methodologies described in the scientific
literature.

1. Preparation of Stock and Working Solutions:

o Cefazolin Stock Solution (1 mg/mL): Accurately weigh and dissolve Cefazolin in a suitable
solvent (e.g., water or a mix of water and acetonitrile).

e Cefazolin-13C2,15N Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Cefazolin-13C2,15N in a suitable solvent.
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Working Solutions: Prepare a series of Cefazolin working solutions by serial dilution of the
stock solution to create calibration standards. Prepare a working solution of the internal
standard at an appropriate concentration.

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample (calibrator, quality control, or unknown sample), add 20 pL of
the Cefazolin-13C2,15N internal standard working solution.

Add 300 pL of cold acetonitrile to precipitate proteins.
Vortex the mixture for 1 minute.
Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in 100 pL of the mobile phase.
. LC-MS/MS Conditions:
Liquid Chromatography (LC):
o Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um).
o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in acetonitrile.
o Gradient: A suitable gradient to ensure separation of Cefazolin from matrix components.
o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.
Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Positive Electrospray lonization (ESI+).
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o Multiple Reaction Monitoring (MRM) Transitions:
» Cefazolin: Monitor the transition from the precursor ion to a specific product ion.

» Cefazolin-13C2,15N: Monitor the corresponding transition for the stable isotope-labeled
internal standard.

o Optimization: Optimize MS parameters such as declustering potential, collision energy,
and cell exit potential for both analyte and internal standard.

4. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of Cefazolin to Cefazolin-
13C2,15N against the concentration of the calibration standards.

o Determine the concentration of Cefazolin in the unknown samples by interpolating their peak
area ratios from the calibration curve.

Visualizations
Mechanism of Action of Cefazolin

Cefazolin, a beta-lactam antibiotic, exerts its bactericidal effect by inhibiting the synthesis of the
bacterial cell wall. It specifically targets penicillin-binding proteins (PBPs), which are essential
enzymes for the final step of peptidoglycan synthesis. The disruption of this process leads to a
weakened cell wall and subsequent cell lysis.
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Mechanism of Action of Cefazolin
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Caption: Cefazolin inhibits bacterial cell wall synthesis by targeting Penicillin-Binding Proteins.

Experimental Workflow for Cefazolin Quantification

The use of Cefazolin-13C2,15N as an internal standard is a critical step in ensuring the
accuracy and reliability of quantitative bioanalytical methods. The following diagram illustrates a
typical workflow.
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Experimental Workflow for Cefazolin Quantification
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Caption: Workflow for quantifying Cefazolin using a stable isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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